Cas no 138247-13-9 (Ethyl 5-(4-n-butylphenyl)-5-oxovalerate)

Ethyl 5-(4-n-butylphenyl)-5-oxovalerate structure

138247-13-9 structure

Product Name:Ethyl 5-(4-n-butylphenyl)-5-oxovalerate

CAS No:138247-13-9

MF:C₁₇H₂₄O₃

MW:276.370665550232

CID:1251951

PubChem ID:15728862

Update Time:2025-04-20

Ethyl 5-(4-n-butylphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(4-butylphenyl)-5-oxopentanoate
- LogP
- Ethyl 5-(4-n-butylphenyl)-5-oxovalerate
- DTXSID80577548
- AKOS016023434
- 138247-13-9
- Ethyl5-(4-n-Butylphenyl)-5-oxovalerate
- MFCD02261390
- MDL： MFCD02261390
- Inchi： 1S/C17H24O3/c1-3-5-7-14-10-12-15(13-11-14)16(18)8-6-9-17(19)20-4-2/h10-13H,3-9H2,1-2H3
- InChI Key： DDRKUZWCAZJINS-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)CCCC)CCCC(=O)OCC

Computed Properties

Exact Mass: 276.17262
Monoisotopic Mass: 276.17254462g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 10
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

Ethyl 5-(4-n-butylphenyl)-5-oxovalerate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	208156-1g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	97%	1g	￡352.00	2022-03-01
TRC	E083600-250mg	Ethyl 5-(4-n-butylphenyl)-5-oxovalerate	138247-13-9		250mg	$ 365.00	2022-06-05
TRC	E083600-500mg	Ethyl 5-(4-n-butylphenyl)-5-oxovalerate	138247-13-9		500mg	$ 605.00	2022-06-05
Fluorochem	208156-2g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	97%	2g	￡613.00	2022-03-01
Fluorochem	208156-5g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	97%	5g	￡1447.00	2022-03-01
A2B Chem LLC	AE40763-1g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	97%	1g	$435.00	2024-04-20
A2B Chem LLC	AE40763-2g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	97%	2g	$725.00	2024-04-20
A2B Chem LLC	AE40763-5g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	97%	5g	$1650.00	2024-04-20
Crysdot LLC	CD12146829-1g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	95+%	1g	$316	2024-07-23
Crysdot LLC	CD12146829-5g	Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate	138247-13-9	95+%	5g	$1156	2024-07-23

Ethyl 5-(4-n-butylphenyl)-5-oxovalerate Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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